![molecular formula C18H27NO4S B2933338 N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide CAS No. 941959-20-2](/img/structure/B2933338.png)
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide.
Scientific Research Applications
Organic Synthesis and Material Science
Novel Synthesis Methodologies
Research has explored novel synthetic routes for creating spirocyclic compounds, including those similar to N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide. For example, the Prins cascade cyclization method has been developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, highlighting the interest in spirocyclic structures for their unique chemical properties (Reddy et al., 2014).
Material Applications
Spirocyclic compounds have shown utility in material science, particularly in the synthesis of organic chemicals, pharmaceutical intermediates, liquid crystals, and insecticides. The synthesis of 1,4-Dioxaspiro[4.5]decan-8-one from 1,4,9,12-tetraoxadispiro[4.2.4.2] tetradecane as a raw material demonstrates the versatility and application of these compounds in creating bifunctional synthetic intermediates (Zhang Feng-bao, 2006).
Pharmacological Research
Antimicrobial and Antiviral Applications
Spirocyclic sulfonamides and their derivatives have been evaluated for their antimicrobial and antiviral activities. For instance, a series of spirothiazolidinone derivatives were synthesized and assessed for their antiviral activity, showcasing the potential of spirocyclic structures in developing new classes of antiviral molecules (Çağla Begüm Apaydın et al., 2020).
Anticancer Properties
The synthesis of new dibenzenesulfonamides and their evaluation for anticancer effects by inducing apoptosis and autophagy pathways demonstrates the pharmacological interest in sulfonamide derivatives. These compounds also showed inhibitory effects on carbonic anhydrase isoenzymes, highlighting their potential as anticancer drug candidates (Gul et al., 2018).
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2,4,5-trimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27NO4S/c1-13-9-15(3)17(10-14(13)2)24(20,21)19-11-16-12-22-18(23-16)7-5-4-6-8-18/h9-10,16,19H,4-8,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOSBXIBSGVIKES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCC2COC3(O2)CCCCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2,4,5-trimethylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.